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Compound of Interest

Compound Name: TrxR1-IN-B19

Cat. No.: B7772755 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for TrxR1-IN-B19 (CAS No. 170950-29-5)

was publicly available at the time of this document's creation. The following guidance is based

on best practices for handling potent small molecule enzyme inhibitors, information from

suppliers, and safety data for curcumin, a structurally related compound.[1][2][3][4][5] This

information is intended for use by trained laboratory professionals and should be supplemented

by a thorough risk assessment before handling this compound.

TrxR1-IN-B19 is an inhibitor of Thioredoxin Reductase 1 (TrxR1) and is noted to be a derivative

of curcumin.[6] It is used in research to selectively target and kill cancer cells by inducing ROS-

mediated endoplasmic reticulum stress.[1][7] While one supplier ships it as a non-hazardous

chemical, its potent biological activity necessitates careful handling to minimize exposure.[1]

Personal Protective Equipment (PPE) and Handling
Guidelines
Given its potent enzymatic inhibition and the potential for unknown hazards, a cautious

approach to personal protection is warranted. The following table summarizes recommended

PPE and handling procedures.
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Category Recommendation Rationale

Ventilation
Handle in a certified chemical

fume hood.

To minimize inhalation

exposure to aerosols or fine

powders.

Eye Protection
Wear chemical safety goggles

with side shields.

To protect eyes from splashes

or airborne particles.[2][4][5]

Hand Protection

Wear nitrile gloves. Inspect

gloves before use and change

them frequently.

To prevent skin contact. Use

proper glove removal

technique to avoid

contamination.[2][4]

Body Protection

Wear a lab coat. Consider a

disposable gown for larger

quantities or when there is a

risk of splashes.

To protect skin and clothing

from contamination.

Respiratory Protection

Not typically required if

handled in a fume hood. If

weighing or handling outside of

a hood, use a respirator with a

particulate filter (e.g., N95 or

P1).

To prevent inhalation of dust.

[2][4]

Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the laboratory.

To prevent accidental

ingestion.

First Aid and Emergency Procedures
In the absence of specific toxicological data, the following first aid measures are recommended

based on general laboratory chemical safety.
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Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.[5]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[3][4][5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3][5]

Storage and Disposal Plan
Proper storage and disposal are critical for maintaining the integrity of the compound and

ensuring laboratory safety.

Aspect Procedure

Storage

Store in a cool, dry, and dark place. For short-

term storage, 0-4°C is recommended. For long-

term storage, -20°C is advised.[1]

Disposal

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain or

in regular trash.

Experimental Workflow for Handling TrxR1-IN-B19
The following diagram outlines a standard workflow for preparing and using TrxR1-IN-B19 in a

laboratory setting. This workflow is designed to minimize exposure and ensure accurate
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experimental setup.
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Cleanup and Disposal
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(e.g., pipette tips) in Solid Waste Container
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Wash Hands Thoroughly
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Caption: Workflow for safe handling and use of TrxR1-IN-B19.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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